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Compound of Interest

Compound Name:
Triethylmethylammonium methyl

carbonate

Cat. No.: B050297 Get Quote

The pursuit of sustainable chemical processes has propelled the development of

environmentally benign methods for producing methyl carbonates, particularly dimethyl

carbonate (DMC). DMC is a versatile compound with applications ranging from a green solvent

and reagent to a fuel additive and a precursor for polycarbonates. This guide provides a

comparative analysis of four prominent green synthesis routes for DMC, offering researchers,

scientists, and drug development professionals a comprehensive overview of their

performance, supported by experimental data and detailed methodologies.

Urea Methanolysis
The synthesis of DMC from urea and methanol is a phosgene-free and therefore greener

alternative to traditional methods. This process is advantageous due to the low cost and ready

availability of the reactants.[1][2] The overall reaction proceeds in two steps, with the formation

of a methyl carbamate intermediate.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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